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Compound of Interest

Compound Name: C.I. Vat blue 43

Cat. No.: B072164 Get Quote

While C.I. Vat Blue 43 is a well-documented dye, its use is firmly established in the textile

industry, with no current scientific literature supporting its application for staining biological

samples in research, clinical, or drug development settings.

C.I. Vat Blue 43, also known by its Colour Index number 53630 and CAS number 1327-79-3, is

a synthetic vat dye.[1][2][3] Its primary application lies in the dyeing of cellulosic fibers such as

cotton, linen, and rayon, where it produces a red-light blue to a red-light navy blue color.[1][2][4]

[5] The dye belongs to the carbazole class of molecules and has the chemical formula

C18H14N2O.[1][2]

Despite a thorough review of available scientific literature and chemical databases, no

established protocols or application notes for the use of C.I. Vat Blue 43 in biological staining

have been identified. The existing documentation exclusively details its manufacturing process,

chemical properties, and its extensive use in the textile industry for dyeing fabrics.[1][2][3][4][5]

Dyes utilized in biological and medical research undergo rigorous testing and validation to

ensure specificity, consistency, and safety – a process that C.I. Vat Blue 43 does not appear to

have undergone for this purpose.[6]

The historical connection between textile dyes and drug discovery is well-established, with

many early pharmaceuticals being derived from synthetic dyes.[7] However, this historical link

does not inherently qualify all textile dyes for biological applications. Modern biological stains

are selected for their ability to bind to specific cellular components or macromolecules, a

property that has not been characterized for C.I. Vat Blue 43.
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Given the absence of any data on its use for staining biological samples, it is not possible to

provide the requested detailed application notes, experimental protocols, or quantitative data

tables. Furthermore, without a known biological application or mechanism of action, the

creation of signaling pathway diagrams or experimental workflow visualizations would be purely

speculative and scientifically unfounded.

Researchers, scientists, and drug development professionals seeking to stain biological

samples are advised to consult established and validated staining protocols that utilize dyes

with proven efficacy and specificity for their intended application. The use of C.I. Vat Blue 43
for such purposes would require extensive foundational research to determine its staining

properties, specificity, toxicity, and potential artifacts, none of which is currently available in the

scientific literature.

Chemical and Physical Properties of C.I. Vat Blue 43
For informational purposes, the known properties of C.I. Vat Blue 43 are summarized below.

This data is derived from its application in the textile industry.

Property Value Reference

C.I. Number 53630 [1][2]

CAS Number 1327-79-3 [1][3]

Molecular Formula C18H14N2O [1][2]

Molecular Weight 274.32 g/mol [1][2]

Appearance Powder [4]

Color
Red light blue to red light navy

blue
[1][2]

Solubility

In concentrated sulfuric acid, it

appears as a faint blue, which

precipitates as a blue

substance upon dilution.

[1][2][3][4]

Primary Application
Dyeing of cotton, linen, and

rayon.
[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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